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Introduction
8-Amino-1-naphthalenesulfonic acid, also known as Peri acid, is an important organic

compound featuring both an amino group and a sulfonic acid group attached to a naphthalene

core. This bifunctionality makes it a valuable intermediate in the synthesis of a variety of

chemical compounds, most notably azo dyes. This technical guide provides a comprehensive

overview of the known chemical and physical properties of 8-amino-1-naphthalenesulfonic
acid, its synthesis, and its primary applications.

Chemical and Physical Properties
The properties of 8-amino-1-naphthalenesulfonic acid are summarized in the tables below. It

is characterized as a white, needle-like crystalline solid.[1] Its high melting point suggests

strong intermolecular forces within the crystal lattice.
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Property Value Reference

Chemical Formula C₁₀H₉NO₃S [1][2][3]

Molecular Weight 223.25 g/mol [1][2][3]

Appearance White needle-like crystals [1]

CAS Number 82-75-7 [1][2][3]

Physicochemical Data
Property Value Reference

Melting Point >350 °C [1][2]

Density 1.5 ± 0.1 g/cm³ [2]

LogP 0.42 [2]

Refractive Index 1.713 (estimate) [2]

Solubility
8-Amino-1-naphthalenesulfonic acid exhibits limited solubility in water, which increases with

temperature. It is also soluble in glacial acetic acid.

Solvent Solubility Temperature Reference

Cold Water
1 part in 4800 parts

(0.208 g/L)
[1]

Hot Water
1 part in 240 parts

(4.17 g/L)
[1]

Water 0.2 g/L 21 °C [1]

Glacial Acetic Acid Soluble [1]
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The reactivity of 8-amino-1-naphthalenesulfonic acid is dictated by the presence of the

amino and sulfonic acid groups on the naphthalene ring. The amino group can be diazotized

and then coupled with other aromatic compounds to form azo dyes. The sulfonic acid group

imparts water solubility to the final dye molecule.

Synthesis of 8-Amino-1-naphthalenesulfonic Acid
The industrial synthesis of 8-amino-1-naphthalenesulfonic acid typically involves the

reduction of 1-nitronaphthalene-8-sulfonic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b160913?utm_src=pdf-body
https://www.benchchem.com/product/b160913?utm_src=pdf-body
https://www.benchchem.com/product/b160913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Material

Process

Product

1-Nitronaphthalene-8-sulfonic acid

Reduction

  [e.g., Fe/HCl or H₂/Catalyst]

8-Amino-1-naphthalenesulfonic acid

8-Amino-1-naphthalenesulfonic acid

Diazonium Salt

 1. HCl, NaNO₂

 2. 0-5 °C 

Azo Dye

Coupling Component

 (e.g., N-phenyl-1-naphthylamine) 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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